Cas no 2112-16-5 (2,5-dichloro-4-nitrobenzonitrile)

• Product Name: 2,5-dichloro-4-nitrobenzonitrile
• CAS No: 2112-16-5
• MF: C₇H₂Cl₂N₂O₂
• MW: 217.008979320526
• CID: 3908517
• Update Time: 2025-10-20

2,5-dichloro-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,5-dichloro-4-nitro-
• 2,5-dichloro-4-nitrobenzonitrile

• Inchi： 1S/C7H2Cl2N2O2/c8-5-2-7(11(12)13)6(9)1-4(5)3-10/h1-2H
• InChI Key： SLZZGZOMZJFWFV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Cl)=C([N+]([O-])=O)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,5-dichloro-4-nitrobenzonitrile

2,5-Dichloro-4-Nitrobenzonitrile (CAS No. 2112-16-5): A Versatile Compound in Modern Pharmaceutical and Industrial Applications

2,5-Dichloro-4-Nitrobenzonitrile, with the chemical formula C₆H₂Cl₂NO₂N, is a key intermediate in the synthesis of a wide range of organic compounds. Its unique structural features, including the presence of two chlorine atoms, a nitro group, and a nitrile functional group, make it a critical building block in the development of pharmaceuticals, agrochemicals, and advanced materials. The compound is characterized by its high reactivity and ability to undergo various chemical transformations, which have been extensively explored in recent years to expand its applicability in diverse fields.

The CAS No. 2112-16-5 is a registered identifier for this compound, ensuring its precise identification in chemical databases and regulatory frameworks. Its molecular structure consists of a benzene ring substituted with multiple functional groups, which contribute to its versatility in synthetic chemistry. The nitro group at the 4-position and the nitrile group at the 1-position are particularly significant, as they can be selectively modified to generate derivatives with tailored properties. This adaptability has positioned 2,5-Dichloro-4-Nitrobenzonitrile as a valuable starting material for the development of novel compounds.

Recent advancements in synthetic methodologies have further enhanced the utility of 2,5-Dichloro-4-Nitrobenzon,itrile. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the application of microwave-assisted synthesis to efficiently functionalize the nitrile group, enabling the rapid production of derivatives with enhanced biological activity. Such innovations highlight the compound's role in the evolving landscape of drug discovery and materials science. Additionally, green chemistry approaches, such as enzymatic catalysis, have been explored to reduce the environmental impact of its synthesis, aligning with global sustainability goals.

In the pharmaceutical industry, 2,5-Dichloro-4-Nitrobenzonitrile has been extensively studied for its potential as a scaffold in the development of antitumor agents. Research published in 2022 in the European Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit promising cytotoxic activity against cancer cell lines. The nitro group's electrophilic nature and the nitrile group's ability to form hydrogen bonds are believed to contribute to its biological activity, making it a focal point for medicinal chemists. Furthermore, its derivatives have shown potential in targeting specific enzymes involved in metabolic pathways, offering new avenues for therapeutic intervention.

Beyond pharmaceutical applications, 2,5-Dichloro-4-Nitrobenzonitrile has found relevance in the field of materials science. Its high thermal stability and chemical resistance make it suitable for use in the synthesis of advanced polymers and coatings. A 2023 study in the Advanced Materials Interfaces explored the incorporation of this compound into polymeric matrices to enhance their mechanical properties. The results indicated that the addition of 2,5-Dichloro-4-Nitrobenzonitrile significantly improved the tensile strength and thermal conductivity of the resulting materials, demonstrating its potential in industrial applications such as aerospace and electronics.

The compound's role in agrochemicals has also been a focus of recent research. A 2024 review in the Journal of Agricultural and Food Chemistry highlighted its use as a precursor for the synthesis of herbicides and insecticides. The chloro and nitro substituents are known to enhance the compound's reactivity, allowing for the development of compounds with improved selectivity and efficacy. This has led to increased interest in its application for sustainable pest management strategies, particularly in the context of reducing environmental pollution.

One of the most notable advancements in the application of 2,5-Dichloro-4-Nitrobenzonitrile is its use in the development of smart materials. Researchers have leveraged its functional groups to create stimuli-responsive polymers that can change their properties in response to external stimuli such as temperature or pH. A 2023 paper in the ACS Applied Materials & Interfaces described the synthesis of a hydrogel based on this compound, which exhibited reversible swelling behavior under controlled conditions. Such materials have potential applications in drug delivery systems and environmental remediation technologies.

Despite its widespread use, the synthesis of 2,5-Dichloro-4-Nitrobenzonitrile remains a subject of ongoing optimization. Traditional methods often involve harsh conditions and generate significant byproducts, which can be both economically and environmentally costly. However, recent efforts in green chemistry have led to the development of more sustainable synthesis routes. For example, a 2022 study in the Green Chemistry journal reported the use of catalytic hydrogenation to selectively introduce the nitro group, reducing the energy consumption and waste generation associated with conventional methods. These improvements not only enhance the efficiency of the synthesis process but also align with global efforts to minimize the ecological footprint of chemical manufacturing.

The pharmacological potential of 2,5-Dichloro-4-Nitrobenzonitrile continues to be explored through computational modeling and high-throughput screening techniques. A 2023 study published in the Journal of Medicinal Chemistry utilized molecular docking simulations to predict the interactions of its derivatives with various protein targets. The results provided insights into the structural requirements for optimal biological activity, guiding the design of more effective compounds. Such computational approaches are becoming increasingly vital in the drug discovery process, enabling the rapid identification of promising candidates.

Moreover, the compound's derivatives have been investigated for their antimicrobial properties. A 2024 study in the Antimicrobial Agents and Chemotherapy journal reported that certain derivatives of 2,5-Dichloro-4-Nitrobenzonitrile exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The nitro group's ability to generate reactive oxygen species and the nitrile group's capacity to disrupt microbial cell membranes are believed to be the underlying mechanisms of this activity. These findings have sparked interest in the development of new antibiotics, particularly in the face of increasing antimicrobial resistance.

While the compound has shown promise in various fields, its application is not without challenges. The high reactivity of its functional groups requires careful control during synthesis and storage to prevent unintended side reactions. Additionally, the environmental impact of its production and disposal remains a concern, prompting ongoing research into more sustainable practices. However, these challenges are being actively addressed through interdisciplinary collaboration between chemists, biologists, and environmental scientists.

In conclusion, 2,5-Dichloro-4-Nitrobenzonitrile (CAS No. 2112-16-5) stands as a versatile compound with significant implications for modern chemistry. Its unique structure and reactivity have enabled its use in pharmaceuticals, materials science, and agrochemicals, with recent advancements in synthetic methods and computational techniques further expanding its potential. As research continues to uncover new applications and improve its synthesis, 2,5-Dichloro-4-Nitrobenzonitrile is poised to play an even greater role in the development of innovative solutions across multiple industries.